Cas no 2287262-27-3 (2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287262-27-3
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5835640
• PubChem ID: 137945503
• Update Time: 2025-07-17

2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287262-27-3
• 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• EN300-6761550
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C23H25NO4/c1-15-8-9-16(2)18(10-15)22-12-23(13-22,14-22)19(20(25)26)24-21(27)28-11-17-6-4-3-5-7-17/h3-10,19H,11-14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： PSVADHZQYXTIDT-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=C(C)C=CC=3C)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Comprehensive Overview of 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287262-27-3)

2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287262-27-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclo[1.1.1]pentane scaffold, is a subject of interest due to its potential applications in drug discovery and development. The presence of both 2,5-dimethylphenyl and phenylmethoxycarbonylamino groups further enhances its versatility, making it a valuable candidate for exploring novel therapeutic pathways.

In recent years, the scientific community has shown a growing interest in bicyclo[1.1.1]pentane-based compounds, particularly due to their ability to mimic bioisosteres of traditional aromatic rings. This property is crucial in modern drug design, as it allows for improved pharmacokinetic profiles and reduced metabolic liabilities. The compound 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid exemplifies this trend, offering researchers a promising tool for addressing challenges in targeted drug delivery and enzyme inhibition.

The structural complexity of this compound also makes it a focal point for discussions on synthetic methodology. Chemists are particularly intrigued by the challenges posed by the bicyclo[1.1.1]pentane core, which requires innovative strategies for functionalization. Recent advancements in C-H activation and cross-coupling reactions have opened new avenues for the efficient synthesis of such derivatives, further driving interest in CAS No. 2287262-27-3.

From a commercial perspective, the demand for highly functionalized bicyclic compounds like this one is on the rise, fueled by the pharmaceutical industry's need for novel scaffolds. The compound's potential role in small molecule therapeutics and proteolysis-targeting chimeras (PROTACs) has been a hot topic in academic and industrial circles alike. Researchers are actively investigating its interactions with biological targets, with preliminary studies suggesting promising activity in modulating specific protein-protein interactions.

Another area where 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid shows promise is in the development of next-generation imaging agents. The rigid bicyclo[1.1.1]pentane structure provides exceptional stability, making it suitable for applications in molecular imaging and diagnostic probes. This aligns with current trends in personalized medicine, where there is a growing need for compounds that can serve dual purposes as both therapeutic and diagnostic agents.

Environmental considerations also play a role in the compound's appeal. Unlike some traditional pharmaceutical intermediates, derivatives of bicyclo[1.1.1]pentane often exhibit favorable green chemistry profiles, with reduced toxicity and improved biodegradability. This aspect resonates with the increasing emphasis on sustainable drug development practices within the industry.

For researchers working with this compound, understanding its physicochemical properties is crucial. The carboxylic acid functionality provides opportunities for salt formation and further derivatization, while the phenylmethoxycarbonyl protecting group offers stability during synthetic manipulations. These features make CAS No. 2287262-27-3 particularly valuable for medicinal chemistry optimization campaigns.

The patent landscape surrounding bicyclo[1.1.1]pentane derivatives has become increasingly active, with several pharmaceutical companies filing applications covering various therapeutic applications. This competitive environment underscores the importance of 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid as a potential lead compound in multiple drug discovery programs.

Looking ahead, the scientific community anticipates that compounds like 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid will play a pivotal role in addressing current challenges in drug discovery, particularly in the areas of CNS therapeutics and anti-inflammatory agents. Its unique structural features position it as a valuable asset in the ongoing quest for more effective and safer medications.

In conclusion, 2-[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287262-27-3) represents an exciting frontier in pharmaceutical research. Its combination of structural novelty, synthetic accessibility, and potential biological activity makes it a compound worth watching as research into bicyclic scaffolds continues to evolve. As the field advances, we can expect to see more applications emerge for this and related compounds in various therapeutic areas.